Cas no 2248269-23-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(ethanesulfonyl)phenyl]propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(ethanesulfonyl)phenyl]propanoate
• CAS No: 2248269-23-8
• MF: C₁₉H₁₇NO₆S
• MW: 387.40638422966
• CID: 6251583
• PubChem ID: 165726707
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(ethanesulfonyl)phenyl]propanoate Chemical and Physical Properties

Names and Identifiers

• 2248269-23-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(ethanesulfonyl)phenyl]propanoate
• EN300-6520718

• Inchi： 1S/C19H17NO6S/c1-2-27(24,25)14-10-7-13(8-11-14)9-12-17(21)26-20-18(22)15-5-3-4-6-16(15)19(20)23/h3-8,10-11H,2,9,12H2,1H3
• InChI Key： DLXHYIAYVXAFNS-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=CC=1)CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 387.07765844g/mol
• Monoisotopic Mass: 387.07765844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 106Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(ethanesulfonyl)phenyl]propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(ethanesulfonyl)phenyl]propanoate (CAS No: 2248269-23-8) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(ethanesulfonyl)phenyl]propanoate, identified by its CAS number 2248269-23-8, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative combines a rigid isoindole core with functionalized aromatic and carboxylate groups, making it a versatile scaffold for designing novel bioactive molecules. The structural features of this compound have garnered attention due to their potential to modulate biological pathways, particularly in the context of inflammation, cancer, and neurodegenerative diseases.

In recent years, the development of small-molecule inhibitors targeting key enzymes and receptors has been a cornerstone of drug discovery efforts. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(ethanesulfonyl)phenyl]propanoate structure presents an intriguing combination of electronic and steric properties that could enhance binding affinity and selectivity. Specifically, the presence of the ethanesulfonyl moiety at the phenyl ring introduces a polar interaction surface that may facilitate interactions with protein targets. This feature has been exploited in the design of molecules targeting enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which play critical roles in inflammatory responses.

Recent studies have highlighted the importance of isoindole derivatives in medicinal chemistry due to their ability to engage with biological systems through multiple binding modes. The 1,3-dioxo group in the isoindole core contributes to the molecule's rigidity, which can be advantageous for achieving high binding specificity. Additionally, the dihydro substitution at the 2,3-position enhances lipophilicity while maintaining solubility, making it suitable for oral administration. These characteristics have been leveraged in preclinical studies investigating the compound's potential as an anti-inflammatory agent.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores that have demonstrated therapeutic efficacy. For instance, analogs featuring a 4-(ethanesulfonyl)phenyl group have shown promise in inhibiting enzymes involved in pain signaling pathways. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(ethanesulfonyl)phenyl]propanoate structure builds upon these precedents by incorporating additional functional groups that may further optimize potency and selectivity. This has led to interest from academic researchers and pharmaceutical companies exploring its potential as a lead compound for drug development.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility despite its complex architecture. Key steps include cyclization reactions to form the isoindole core followed by functionalization at the 3-position with the ethanesulfonylphenyl group. Advances in synthetic methodologies have enabled more efficient production routes, reducing costs and improving scalability. These developments are crucial for translating promising laboratory findings into viable drug candidates.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding how 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(ethanesulfonyl)phenyl]propanoate interacts with biological targets. Docking simulations have revealed favorable binding poses with enzymes such as COX-2 and LOX5a, suggesting that this compound could modulate inflammatory pathways effectively. Furthermore, virtual screening campaigns have identified derivatives with enhanced activity against these targets by optimizing key pharmacophoric elements.

The pharmacological profile of this compound has been evaluated through both in vitro and in vivo assays. In cell-based assays, it has demonstrated inhibitory activity against COX enzymes with IC50 values comparable to those of nonsteroidal anti-inflammatory drugs (NSAIDs). Animal models of inflammation have further supported its potential as an anti-inflammatory agent by reducing acute inflammatory responses. These preclinical findings underscore its therapeutic relevance and justify further investigation into its mechanism of action.

Emerging research also suggests that modifications to the ethanesulfonylphenyl group could expand the compound's therapeutic applications beyond inflammation control. For example, structural analogs have shown promise in preclinical models relevant to cancer biology by inhibiting kinases involved in tumor growth and progression. The versatility of this scaffold allows for fine-tuning its biological activity through subtle structural changes while maintaining overall efficacy.

The chemical biology community continues to explore new ways to utilize heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(ethanesulfonyl)phenyl]propanoate for therapeutic purposes. Innovations in synthetic chemistry enable rapid diversification of analog libraries for high-throughput screening (HTS), accelerating drug discovery pipelines. Collaborative efforts between synthetic chemists and biologists are essential for translating these advances into clinical applications that address unmet medical needs.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 3-[4-(ethanesulfonyl)phenyl]propanoate (CAS No: 2248269-23-8) represents a promising scaffold with significant potential across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further development as an anti-inflammatory agent or even as a lead compound for treating other diseases such as cancer or neurodegenerative disorders. Continued research into this molecule will likely yield valuable insights into its biological activities and mechanisms of action.